Cas no 214688-01-4 (1H-Benzimidazole,5,7-dimethyl-6-nitro-)

• Product name: 1H-Benzimidazole,5,7-dimethyl-6-nitro-
• CAS No: 214688-01-4
• MF: C₉H₉N₃O₂
• MW: 191.18666
• CID: 242950
• PubChem ID: 18400137

1H-Benzimidazole,5,7-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,7-dimethyl-6-nitro-
• 1H-Benzimidazole,4,6-dimethyl-5-nitro- (9CI)
• 214688-01-4
• 4,6-dimethyl-5-nitrobenzimidazole
• 4,6-Dimethyl-5-nitro-1H-benzo[d]imidazole
• MAVVFSUYEJASFC-UHFFFAOYSA-N
• SCHEMBL6579710

• Inchi： InChI=1S/C9H9N3O2/c1-5-3-7-8(11-4-10-7)6(2)9(5)12(13)14/h3-4H,1-2H3,(H,10,11)
• InChI Key： MAVVFSUYEJASFC-UHFFFAOYSA-N
• SMILES： O=[N+](C1=C(C)C=C2N=CNC2=C1C)[O-]

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• PSA: 71.82